Cas no 68311-49-9 (Methanone, benzo[b]thien-3-yl(4-methylphenyl)-)

• Product Name: Methanone, benzo[b]thien-3-yl(4-methylphenyl)-
• CAS No: 68311-49-9
• MF: C₁₆H₁₂OS
• MW: 252.330883026123
• CID: 1726675
• Update Time: 2024-11-27

Methanone, benzo[b]thien-3-yl(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, benzo[b]thien-3-yl(4-methylphenyl)-

• Inchi： 1S/C16H12OS/c1-11-6-8-12(9-7-11)16(17)14-10-18-15-5-3-2-4-13(14)15/h2-10H,1H3
• InChI Key： BMIZEWXXBOUUSB-UHFFFAOYSA-N
• SMILES： C(C1=CSC2=CC=CC=C21)(C1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 252.06096

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Melting Point: 102-104 °C(Solv: ethanol (64-17-5))
• Boiling Point: 426.4±20.0 °C(Predicted)
• PSA: 17.07